Cas no 2172509-64-5 (2-ethoxy-2-methyl-3-(methylsulfanyl)propan-1-amine)

• Product Name: 2-ethoxy-2-methyl-3-(methylsulfanyl)propan-1-amine
• CAS No: 2172509-64-5
• MF: C₇H₁₇NOS
• MW: 163.280980825424
• CID: 5998833
• PubChem ID: 165959408
• Update Time: 2025-05-25

2-ethoxy-2-methyl-3-(methylsulfanyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-2-methyl-3-(methylsulfanyl)propan-1-amine
• EN300-1293659
• 2172509-64-5

• Inchi： 1S/C7H17NOS/c1-4-9-7(2,5-8)6-10-3/h4-6,8H2,1-3H3
• InChI Key： GDEUUUPHPTXILV-UHFFFAOYSA-N
• SMILES： S(C)CC(C)(CN)OCC

Computed Properties

• Exact Mass: 163.10308534g/mol
• Monoisotopic Mass: 163.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.6Ų

Additional information on 2-ethoxy-2-methyl-3-(methylsulfanyl)propan-1-amine

Compound 2-Ethoxy-2-Methyl-3-(Methylsulfanyl)Propan-1-Amine (CAS No. 2172509-64-5)

The compound 2-Ethoxy-2-Methyl-3-(Methylsulfanyl)Propan-1-Amine (CAS No. 2172509-64-5) is a versatile organic molecule with a unique structure that makes it suitable for various applications in the chemical and pharmaceutical industries. This compound, also referred to as N-(3-Methylsulfanylpropan-1-amino)-2-Ethoxyacetophenone, has gained attention due to its potential in drug development and as an intermediate in organic synthesis.

Recent studies have highlighted the importance of methylsulfanyl groups in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of this group in 2-Ethoxy-2-Methyl-3-(Methylsulfanyl)Propan-1-Amine suggests its potential role in modulating pharmacokinetic properties. Additionally, the ethoxy group contributes to the molecule's solubility and reactivity, making it a valuable component in various synthetic pathways.

The synthesis of this compound involves a multi-step process, often utilizing nucleophilic substitution and condensation reactions. Researchers have explored green chemistry approaches to optimize the synthesis of N-(3-Methylsulfanylpropan-1-amino)-2-Ethoxyacetophenone, reducing environmental impact while maintaining high yields. These advancements underscore the commitment to sustainable practices in modern chemical synthesis.

In terms of applications, 2-Ethoxy-2-Methyl-3-(Methylsulfanyl)Propan-1-Amine has shown promise in the development of bioactive molecules. Its ability to act as a chiral auxiliary or a building block for complex molecules has been leveraged in asymmetric synthesis. Furthermore, its role as an intermediate in the production of agrochemicals and specialty chemicals highlights its versatility across different industrial sectors.

Recent research has also focused on the biological activity of this compound. Studies indicate that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions. The integration of computational chemistry techniques has enabled researchers to predict its binding affinities and pharmacodynamic profiles, accelerating its evaluation as a drug candidate.

The structural features of N-(3-Methylsulfanylpropan-1-amino)-2-Ethoxyacetophenone, including its branching and functional groups, contribute to its unique reactivity and stability. These attributes make it an attractive option for use in both academic research and industrial applications. As the demand for innovative chemical compounds grows, this molecule continues to be a focal point for scientists seeking novel solutions in drug discovery and materials science.

In conclusion, the compound 2-Ethoxy-2-Methyl-3-(Methylsulfanyl)Propan-1-Amine (CAS No. 2172509-64-) represents a significant advancement in organic chemistry. Its structural diversity, combined with recent research findings, positions it as a key player in the development of new drugs and materials. As further studies unfold, its potential applications are expected to expand, solidifying its role as an essential compound in contemporary chemical research.